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Compound of Interest

Compound Name:
Methanaminium, 1-carboxy-

N,N,N-trimethyl-, chloride

CAS No.: 590-46-5

Cat. No.: B1200062

Get Quote

Introduction: The Versatile Role of Betaine
Hydrochloride in Research
Betaine hydrochloride, a synthetic, vitamin-like substance, is the acidic form of betaine.[1] In a

laboratory setting, it serves as a multifaceted compound with applications ranging from a

digestive aid in nutritional studies to a crucial component in molecular biology protocols.[2] This

guide provides an in-depth exploration of the chemical and physical properties of betaine

hydrochloride, offering practical insights and methodologies for its effective use in research and

development.

This document is intended for researchers, scientists, and drug development professionals. It

aims to provide a comprehensive understanding of betaine hydrochloride's characteristics,

empowering users to optimize its application in their experimental designs.
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A thorough understanding of the fundamental properties of betaine hydrochloride is paramount

for its proper handling, storage, and application in a laboratory setting. These properties dictate

its behavior in various experimental conditions and are crucial for ensuring the accuracy and

reproducibility of results.

Chemical Structure and Identification
Chemical Name: (Carboxymethyl)trimethylammonium hydrochloride[3]

Synonyms: 1-Carboxy-N,N,N-trimethylmethanaminium chloride, Betaine HCl[4][5]

Molecular Formula: C5H12ClNO2[6]

Molecular Weight: 153.61 g/mol [7][8]

CAS Number: 590-46-5[4][9]

Physicochemical Data Summary
The following table summarizes the key physical and chemical properties of betaine

hydrochloride, compiled from various authoritative sources.
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Property Value Source(s)

Physical Appearance
White to colorless crystalline

powder or solid
[10][11][12]

Melting Point 241-242 °C (decomposes) [6][13][14]

Solubility

    in Water
64.7 g/100 mL (25°C), 1 M at

20°C (clear, colorless solution)
[6][12][13]

    in Ethanol 5% [13]

    in DMSO ≥4.5 mg/mL [3]

pH
0.8 - 1.2 (in a 1 in 4 solution or

50g/L in H2O at 20°C)
[6][14][15]

pKa

An estimated pKa of 2.38 for

betaine suggests it exists as

an inner salt at a pH of 5 to 9.

[16]

Bulk Density 0.75 g/mL [12]

Hygroscopicity Hygroscopic [8]

Stability and Storage
Proper storage is critical to maintain the integrity of betaine hydrochloride. It is stable under

normal temperatures and pressures.[11] However, it is hygroscopic and should be stored in a

tightly closed container in a cool, dry, and well-ventilated place, away from moisture and strong

oxidizing agents.[10][11] For solutions, long-term storage is not recommended; they should be

used soon after preparation.[3]

Quality Control and Purity Assessment for
Laboratory Use
Ensuring the quality of betaine hydrochloride is a critical first step in any experimental workflow.

The purity of the reagent can significantly impact the outcome of an experiment. For most

research applications, a purity of ≥99% is recommended.
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Key Quality Parameters
Several parameters can be assessed to determine the quality of a betaine hydrochloride

product:

Assay: The purity, typically determined by titration or HPLC, should be between 98.0% and

100.5% on a dried basis.[12][14]

Moisture Content: Due to its hygroscopic nature, the loss on drying should be minimal,

ideally not more than 0.5%.[12][14]

Residue on Ignition: This indicates the level of inorganic impurities and should not exceed

0.1%.[12][14]

Heavy Metals: The presence of heavy metals should be minimal, typically not exceeding 10

ppm.[12][14]

pH: The pH of a solution is a quick indicator of its acidic nature and should fall within the

specified range of 0.8-1.2.[14][15]

Experimental Protocol: Purity Determination by Non-
Aqueous Titration
This protocol describes a common method for determining the purity of betaine hydrochloride.

Principle: Betaine hydrochloride, a quaternary ammonium salt, can be titrated in a non-

aqueous solvent system. In glacial acetic acid, it forms quaternary ammonium acetate, which

exhibits basic properties and can be titrated with a strong acid like perchloric acid.[17]

Materials:

Betaine Hydrochloride sample

Glacial Acetic Acid

Mercuric Acetate solution

Crystal Violet indicator
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0.1 N Perchloric Acid in glacial acetic acid

Procedure:

Accurately weigh approximately 400 mg of the Betaine Hydrochloride sample.

Transfer the sample to a conical flask and add 50 mL of glacial acetic acid.

Gently heat the flask while swirling to dissolve the sample completely.

Add 25 mL of mercuric acetate solution and allow the mixture to cool.

Add 2 drops of crystal violet indicator.

Titrate the solution with 0.1 N perchloric acid until the color changes from violet to blue-

green.

Record the volume of perchloric acid used.

Calculate the percentage purity of the betaine hydrochloride.

Causality: The addition of mercuric acetate is crucial as it reacts with the chloride ions to form

poorly ionized mercuric chloride, preventing interference with the titration endpoint.[17]

Sample Preparation Titration Analysis

Weigh ~400mg
Betaine HCl

Dissolve in 50mL
Glacial Acetic Acid

Add 25mL
Mercuric Acetate

Cool to
Room Temperature

Add Crystal Violet
Indicator

Titrate with 0.1N
Perchloric Acid

Ready for Titration Observe Color Change
(Violet to Blue-Green)

Record Volume
of Titrant

Endpoint Reached Calculate Purity

Click to download full resolution via product page

Caption: Workflow for Purity Determination of Betaine Hydrochloride by Non-Aqueous Titration.
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Betaine hydrochloride is classified as a hazardous substance, primarily causing serious eye

damage or irritation.[4][9][18] Therefore, strict adherence to safety protocols is essential.

Hazard Identification and First Aid
Eye Contact: Causes serious eye damage.[9] In case of contact, immediately rinse

cautiously with water for several minutes. Remove contact lenses if present and easy to do.

Continue rinsing and immediately call a poison center or doctor.[9][11]

Skin Contact: May cause skin irritation.[10][11] In case of contact, flush skin with plenty of

water for at least 15 minutes while removing contaminated clothing.[11]

Inhalation: May cause respiratory tract irritation.[10][11] If inhaled, move the person to fresh

air.[11]

Ingestion: Ingestion of large amounts may cause gastrointestinal irritation.[11] Do not induce

vomiting. If the person is conscious, give 2-4 cupfuls of milk or water.[11]

Recommended Personal Protective Equipment (PPE)
The following diagram illustrates the necessary PPE for handling betaine hydrochloride in a

laboratory setting.

Required Personal Protective Equipment

Laboratory Personnel

Eye Protection
(Goggles/Face Shield)

Protects against
eye damage

Protective Gloves

Prevents
skin contact

Lab Coat/
Protective Clothing

Prevents body
contamination

Respirator (if dust is generated)

Prevents inhalation
of dust

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for Handling Betaine Hydrochloride.
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Applications in the Laboratory
Betaine hydrochloride's unique properties make it a valuable reagent in various scientific

disciplines.

Role in Molecular Biology
In molecular biology, betaine is often used to enhance the specificity and yield of polymerase

chain reactions (PCR). It is particularly useful for amplifying GC-rich DNA sequences. Betaine

is thought to function by reducing the melting temperature (Tm) of GC-rich regions, thereby

minimizing the formation of secondary structures that can inhibit DNA polymerase.

Use in Biochemical Assays
As a methyl donor, betaine plays a role in various biochemical pathways.[12] In a laboratory

setting, it can be used in studies related to methionine biosynthesis and the investigation of

hepatotoxicity.

Application in Cell Culture
Betaine is a known osmoprotectant, helping to protect cells from environmental stress such as

high salinity or extreme temperatures.[12] This property can be leveraged in cell culture

applications to improve cell viability and function under stressful conditions.

Conclusion
Betaine hydrochloride is a versatile and valuable chemical for a wide range of laboratory

applications. A comprehensive understanding of its chemical and physical properties, coupled

with strict adherence to quality control and safety protocols, is essential for its effective and

reliable use. This guide provides the foundational knowledge and practical insights necessary

for researchers and scientists to confidently incorporate betaine hydrochloride into their

experimental workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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